N,2,4-Trimethyl-6-methylsulfanyl-N-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrimidine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis of Novel Thiazolo[5,4-d]pyrimidines
The study presented in the first paper focuses on the synthesis of new thiazolo[5,4-d]pyrimidines using 2-Methylsulphanyl-5-aminothiazole-4-carboxamide as a precursor. This compound serves as a starting point for creating various heteroarylthiazolo pyrimidine motifs, which are of interest due to their potential biological activities .
Molecular Structure Analysis
In the second paper, the molecular structure of a related compound, 7-amino-2-methylsulfanyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid, is analyzed in two different crystal environments. The study reveals distinct supramolecular architectures due to different hydrogen-bonding interactions and weak π-π stacking interactions in the dimethylformamide monosolvate and monohydrate forms. This analysis provides insights into the molecular interactions that could influence the biological activity of such compounds .
Chemical Reactions Analysis
The third paper describes the synthesis of 6-methylsulfanyl-2,4-dithioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile and its subsequent reactions with various alkylants. The reactions lead to the formation of different products, including thieno[2,3-d]pyrimidines and amino-substituted pyrimidines, depending on the alkylating agents used. This demonstrates the reactivity of the methylsulfanyl group in pyrimidine derivatives and its utility in synthesizing diverse compounds .
Physical and Chemical Properties Analysis
The fourth paper provides an analysis of the physical and chemical properties of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one derivatives. The benzylation and nitrosation reactions of this compound result in polymorphic forms with different hydrogen-bonding patterns and molecular arrangements. These variations in crystal packing can affect the compound's solubility, stability, and reactivity, which are important factors in the development of pharmaceuticals .
properties
IUPAC Name |
N,2,4-trimethyl-6-methylsulfanyl-N-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4OS2/c1-8-7-21-11(15-8)6-18(4)14(19)12-9(2)16-10(3)17-13(12)20-5/h7H,6H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAXUCORROMSOFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)CN(C)C(=O)C2=C(N=C(N=C2SC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.